Cas no 93504-86-0 (Pentanedioic acid, monobutyl ester)
93504-86-0 structure
Product Name:Pentanedioic acid, monobutyl ester
CAS No:93504-86-0
MF:C9H15O4
MW:187.213003396988
CID:752675
PubChem ID:22057024
Update Time:2025-04-19
Pentanedioic acid, monobutyl ester Chemical and Physical Properties
Names and Identifiers
-
- Pentanedioic acid, monobutyl ester
- 5-butoxy-5-oxopentanoate
- 93504-86-0
- DTXSID20622107
-
- Inchi: 1S/C9H16O4/c1-2-3-7-13-9(12)6-4-5-8(10)11/h2-7H2,1H3,(H,10,11)/p-1
- InChI Key: UGWQNYIVMNOSRS-UHFFFAOYSA-M
- SMILES: O(C(CCCC(=O)[O-])=O)CCCC
Computed Properties
- Exact Mass: 187.09703396g/mol
- Monoisotopic Mass: 187.09703396g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 7
- Complexity: 160
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 66.4Ų
Pentanedioic acid, monobutyl ester Related Literature
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
93504-86-0 (Pentanedioic acid, monobutyl ester) Related Products
- 106-79-6(Dimethyl sebacate)
- 106-32-1(Ethyl n-Caprylate)
- 105-79-3(isobutyl caproate)
- 106-02-5(ω-Pentadecalactone)
- 106-30-9(Ethyl Heptanoate(Heptanoic Acid Ethyl Ester))
- 106-33-2(Ethyl Laurate(Ethyl Dodecanoate))
- 105-95-3(1,4-Dioxacycloheptadecane-5,17-dione)
- 109-43-3(dibutyl sebacate)
- 108-55-4(oxane-2,6-dione)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
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